BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of ZW290 and its
Functional Analogs in UCP1-Mediated
Thermogenesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ZW290

Cat. No.: B15572990

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of ZW290, a novel small molecule
upregulator of Uncoupling Protein 1 (UCP1), and its functional analogs. The focus is on
compounds that enhance thermogenesis by targeting UCP1, a key protein in brown and beige
adipose tissue responsible for non-shivering heat production. This document summarizes key
performance data, outlines experimental methodologies, and visualizes the underlying
biological pathways to aid in research and development efforts in the field of metabolic
diseases.

Introduction to ZW290 and the Therapeutic Target
UCP1

ZW290 is a recently identified small molecule that has been shown to increase cold tolerance
by inducing thermogenesis through the upregulation of UCP1 in brown adipose tissue (BAT).[1]
[2] UCP1 is a mitochondrial inner membrane protein that dissipates the proton gradient
generated by the electron transport chain, uncoupling it from ATP synthesis and releasing the
stored energy as heat. This process of non-shivering thermogenesis is a promising therapeutic
target for obesity and related metabolic disorders due to its potential to increase energy
expenditure. The emergence of ZW290 and other UCP1 inducers offers new avenues for the
development of novel anti-obesity therapeutics.
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Comparative Analysis of UCP1 Inducers

This section compares ZW290 with other known UCP1-inducing molecules. Due to the limited
public information on the specific chemical structure of ZW290, this comparison focuses on
functional analogs—compounds that achieve the same therapeutic goal of UCP1 upregulation
—rather than strict structural analogs. The selected comparators include a synthetic small
molecule modulator of the AKAP1/PKA pathway and several natural compounds.

Quantitative Performance Data

The following table summarizes the reported effects of ZW290 and its functional analogs on
key thermogenic parameters.
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Compound

Category

Model System

Key Findings Reference

ZW290

Small Molecule

Primary Brown
Adipocytes,

Kunming Mice

- Significantly
upregulates
UCPL1 protein
expression (p <
0.01).-
Decreases
mitochondrial
membrane
potential and
ATP [11[2]
concentration (p
<0.01).-
Increases rectal
and body
temperatures in
mice at room
temperature and
at-20°C (p <
0.001).

AKAP1/PKA
Modulator (e.g.,
Z160)

Small Molecule

Mouse Brown
Adipocytes,
Human White
Adipocytes,
C57BL/6J Mice

- Induces
endogenous
UCP1 levels.-
Increases
mitochondrial
activity and
uncoupled S
respiration.-
Increases body
temperature and
UCP1 protein

levels in mice.

Zingerone

Natural
Compound (from

Ginger)

IWAT (inguinal
White Adipose

Tissue)

- Upregulates [6]
UCP1

expression.-

Binds to PPARQ,
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leading to
increased levels
of UCP1 and
PGC-1a.

- Activates BAT

and induces
beige cell
formation in
Natural High-Fat Diet- eWAT
6-Gingerol Compound (from  Induced Obese (epididymal [7]
Ginger) Mice White Adipose

Tissue).- Limits
weight gain and
increases energy

expenditure.

- Boosts UCP1
MRNA
expression (6.5-

fold vs. control, P

Differentiated
Natural ) < 0.001) and
iBAT SVCs, _
Resveratrol Compound ) ) protein level (1.7-  [8]
High-Fat Diet- )
(Polyphenol) ) fold higher, P <
Fed Mice

0.05) in vitro.-
Increases UCP1
content in iBAT

of mice.

Signaling Pathways and Mechanisms of Action

The induction of UCP1 expression is regulated by a complex network of signaling pathways.
The diagrams below, generated using the DOT language, illustrate the known mechanisms of
action for ZW290 and its comparators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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